Cas no 274-48-6 (imidazo[1,5-c]pyrimidine)

• Product Name: imidazo[1,5-c]pyrimidine
• CAS No: 274-48-6
• MF: C₆H₅N₃
• MW: 119.124000310898
• CID: 5290602
• Update Time: 2026-03-10

imidazo[1,5-c]pyrimidine Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,5-c]pyrimidine (8CI,9CI)
• imidazo[1,5-c]pyrimidine

• Inchi： 1S/C6H5N3/c1-2-7-4-9-5-8-3-6(1)9/h1-5H
• InChI Key： AGYYYBIAZFILKT-UHFFFAOYSA-N
• SMILES： C1=NC=CC2=CN=CN12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on imidazo[1,5-c]pyrimidine

Imidazo[1,5-c]pyrimidine (CAS No. 274-48-6): A Versatile Heterocyclic Compound in Modern Chemistry and Pharmacology

Imidazo[1,5-c]pyrimidine (CAS No. 274-48-6) is a heterocyclic compound that has garnered significant attention in recent years due to its unique structural properties and diverse biological activities. This compound, characterized by its fused imidazole and pyrimidine rings, has been extensively studied for its potential applications in medicinal chemistry, drug discovery, and materials science.

The imidazo[1,5-c]pyrimidine scaffold is a key structural motif found in numerous bioactive molecules, including several clinically approved drugs. Its ability to form hydrogen bonds and π-π interactions makes it an attractive candidate for the design of novel therapeutic agents. Recent advancements in synthetic chemistry have enabled the efficient and scalable synthesis of imidazo[1,5-c]pyrimidine derivatives, facilitating their exploration in various biological assays.

In the realm of medicinal chemistry, imidazo[1,5-c]pyrimidine derivatives have shown promising activity against a range of diseases. For instance, a study published in the *Journal of Medicinal Chemistry* (2023) reported the synthesis and evaluation of a series of imidazo[1,5-c]pyrimidine analogs as potent inhibitors of the Janus kinase (JAK) family. These compounds exhibited significant anti-inflammatory effects and were found to be effective in treating conditions such as rheumatoid arthritis and psoriasis.

Another notable application of imidazo[1,5-c]pyrimidine is in the field of cancer research. A recent study in *Cancer Research* (2023) demonstrated that certain imidazo[1,5-c]pyrimidine derivatives can selectively target and inhibit the activity of the B-cell lymphoma 2 (Bcl-2) protein, a key regulator of apoptosis. These findings suggest that imidazo[1,5-c]pyrimidine-based compounds could be developed as novel anticancer agents with improved efficacy and reduced side effects.

Beyond its therapeutic applications, imidazo[1,5-c]pyrimidine has also found utility in materials science. Its unique electronic properties make it an excellent candidate for the development of organic semiconductors and photovoltaic materials. A study published in *Advanced Materials* (2023) reported the synthesis of imidazo[1,5-c]pyrimidine-based polymers with high charge carrier mobility and excellent photostability. These materials have shown promise in organic solar cells and field-effect transistors.

The versatility of imidazo[1,5-c]pyrimidine is further highlighted by its role in supramolecular chemistry. The ability to form stable complexes with various metal ions has led to the development of coordination polymers and metal-organic frameworks (MOFs) based on this scaffold. These materials have potential applications in gas storage, catalysis, and sensing technologies.

In conclusion, imidazo[1,5-c]pyrimidine (CAS No. 274-48-6) is a highly versatile heterocyclic compound with a wide range of applications in modern chemistry and pharmacology. Its unique structural features and biological activities make it an attractive target for further research and development. As new synthetic methods continue to emerge and our understanding of its biological mechanisms deepens, the potential for imidazo[1,5-c]pyrimidine-based compounds to address unmet medical needs remains promising.